Cas no 1697873-11-2 (1-(3-chloro-4-fluorophenyl)propan-2-ol)

1-(3-Chloro-4-fluorophenyl)propan-2-ol is a halogenated aromatic alcohol with potential applications as an intermediate in pharmaceutical and agrochemical synthesis. Its structure, featuring both chloro and fluoro substituents on the phenyl ring, enhances its reactivity and selectivity in electrophilic substitution and coupling reactions. The propan-2-ol moiety provides a versatile handle for further functionalization, making it valuable in the development of bioactive compounds. This compound exhibits favorable stability under standard conditions, ensuring consistent performance in synthetic workflows. Its well-defined chemical properties and purity make it suitable for research and industrial-scale processes requiring precise molecular building blocks.
1-(3-chloro-4-fluorophenyl)propan-2-ol structure
1697873-11-2 structure
Product Name:1-(3-chloro-4-fluorophenyl)propan-2-ol
CAS No:1697873-11-2
MF:C9H10ClFO
MW:188.626505374908
MDL:MFCD28134253
CID:5161634
PubChem ID:84112729
Update Time:2026-03-04

1-(3-chloro-4-fluorophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 1-(3-chloro-4-fluorophenyl)propan-2-ol
    • MDL: MFCD28134253
    • Inchi: 1S/C9H10ClFO/c1-6(12)4-7-2-3-9(11)8(10)5-7/h2-3,5-6,12H,4H2,1H3
    • InChI Key: NJKRSDSCSLFOPB-UHFFFAOYSA-N
    • SMILES: C(C1=CC=C(F)C(Cl)=C1)C(O)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2

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Additional information on 1-(3-chloro-4-fluorophenyl)propan-2-ol

Recent Advances in the Study of 1-(3-chloro-4-fluorophenyl)propan-2-ol (CAS: 1697873-11-2): A Comprehensive Research Briefing

1-(3-chloro-4-fluorophenyl)propan-2-ol (CAS: 1697873-11-2) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutic agents targeting central nervous system (CNS) disorders and inflammatory diseases. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications.

The compound's structural features, including the chloro-fluorophenyl moiety and the propan-2-ol group, make it a versatile building block for the design of new drug candidates. Recent synthetic methodologies have optimized the production of 1-(3-chloro-4-fluorophenyl)propan-2-ol, achieving higher yields and purity levels. These advancements are crucial for scaling up production and ensuring the compound's availability for further pharmacological studies.

Pharmacological evaluations of 1-(3-chloro-4-fluorophenyl)propan-2-ol have revealed its potential as a modulator of specific neurotransmitter systems. In vitro studies demonstrate its affinity for certain receptor subtypes, suggesting possible applications in the treatment of neurological conditions such as anxiety and depression. Additionally, preliminary in vivo studies indicate that the compound exhibits favorable pharmacokinetic properties, including good bioavailability and metabolic stability.

Recent research has also explored the compound's role in the synthesis of more complex molecules. For instance, derivatives of 1-(3-chloro-4-fluorophenyl)propan-2-ol have been designed and tested for their anti-inflammatory and analgesic properties. These derivatives show promise in preclinical models, with some exhibiting potent activity against key inflammatory mediators. Such findings underscore the compound's potential as a scaffold for developing new anti-inflammatory drugs.

In conclusion, 1-(3-chloro-4-fluorophenyl)propan-2-ol (CAS: 1697873-11-2) represents a valuable chemical entity with diverse applications in medicinal chemistry. Ongoing research continues to uncover its potential, particularly in the development of novel therapeutics for CNS and inflammatory disorders. Future studies should focus on further elucidating its mechanism of action and optimizing its derivatives for clinical development.

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